Cas no 923032-38-6 (Refametinib (R enantiomer))

Refametinib (R enantiomer) structure

Product Name:Refametinib (R enantiomer)

CAS No:923032-38-6

MF:C₁₉H₂₀F₃IN₂O₅S

MW:572.337186813354

CID:834444

PubChem ID:50912933

Update Time:2024-10-26

Refametinib (R enantiomer) Chemical and Physical Properties

Names and Identifiers

- BAY 869766
- Refametinib
- Refametinib (R enantiomer)
- BAY 869766 R enantiomer
- BAY 86-9766 R enantiomer
- RDEA119 R enantiomer
- RDEA-119 R enantiomer
- N-[3,4-Difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl]-1-[(2R)-2,3-dihydroxypropyl]cyclopropanesulfonamide (ACI)
- N-[3,4-difluoro-2-(2-fluoro-4-iodoanilino)-6-methoxyphenyl]-1-[(2R)-2,3-dihydroxypropyl]cyclopropane-1-sulfonamide
- HY-10216
- AKOS030526998
- SCHEMBL346872
- TS-07885
- 923032-38-6
- CS-1687
- (R)-N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide
- RDSACQWTXKSHJT-LLVKDONJSA-N
- Inchi： 1S/C19H20F3IN2O5S/c1-30-15-7-13(21)16(22)18(24-14-3-2-10(23)6-12(14)20)17(15)25-31(28,29)19(4-5-19)8-11(27)9-26/h2-3,6-7,11,24-27H,4-5,8-9H2,1H3/t11-/m1/s1
- InChI Key： RDSACQWTXKSHJT-LLVKDONJSA-N
- SMILES： S(C1(CC1)C[C@@H](O)CO)(=O)(=O)NC1=C(OC)C=C(F)C(F)=C1NC1C=CC(I)=CC=1F

Computed Properties

Exact Mass: 572.00897g/mol
Monoisotopic Mass: 572.00897g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 9
Complexity: 711
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 116Å²

Refametinib (R enantiomer) Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Refametinib (R enantiomer) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-10216-5mg	Refametinib (R enantiomer)	923032-38-6		5mg	￥2200	2022-05-18
Apollo Scientific	BISN0311-1mg	Refametinib R-Enantiomer	923032-38-6		1mg	£350.00	2025-02-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R913086-1mg	Refametinib R enantiomer	923032-38-6	98%	1mg	￥3,453.30	2022-08-31
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59274-1mg	Refametinib R enantiomer	923032-38-6	98%	1mg	￥3146.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59274-5mg	Refametinib R enantiomer	923032-38-6	98%	5mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59274-10mg	Refametinib R enantiomer	923032-38-6	98%	10mg	￥0.00	2023-09-07
ChemScence	CS-1687-5mg	Refametinib R enantiomer	923032-38-6		5mg	$220.0	2022-04-26
A2B Chem LLC	AH81742-1mg	BAY 869766	923032-38-6	95%	1mg	$99.00	2024-07-18
Ambeed	A509401-1mg	Refametinib (R enantiomer)	923032-38-6	98+%	1mg	$428.0	2025-04-15
MedChemExpress	HY-10216-1mg	Refametinib (R enantiomer)	923032-38-6		1mg	￥1343	2025-04-15

Refametinib (R enantiomer) Production Method

Production Method 1

923032-38-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 2 h, rt

Reference

: Synthesis of BAY 86-9766/RDEA-119 via Chiral Sulfonate Intermediates

Fey, Peter; Harlow, Lisa; Beevers, Andrew, IP.com Journal, 2011, 11,

Production Method 2

923032-38-6

Reaction Conditions

Reference

: Chiral synthesis of N-{3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl}-1-[2,3-dihydroxy-propyl]cyclopropanesulfonamides

, United States, , ,

Production Method 3

923032-38-6

Reaction Conditions

Reference

: Preparation of (r)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and (s)-n-3,4-difluoro-2(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide

, United States, , ,

Production Method 4

923032-36-4

923032-38-6

923032-37-5

Reaction Conditions

Reference

: Preparation of N-[2-(arylamino)aryl] sulfonamide compounds as MEK kinase inhibitors

, United States, , ,

Production Method 5

923032-40-0

923032-38-6

923032-37-5

Reaction Conditions

Reference

: Biomarkers for determining effective response of treatments of hepatocellular carcinoma patients

, World Intellectual Property Organization, , ,

Production Method 6

923032-36-4

923032-38-6

923032-37-5

Reaction Conditions

Reference

: Preparation of N-(arylamino)-sulfonamide inhibitors of MEK

, Brazil, , ,

Production Method 7

923032-36-4

923032-38-6

923032-37-5

Reaction Conditions

Reference

: Preparation of phenylaminophenylsulfonamides for treatment of cancer and inflammatory disease.

, World Intellectual Property Organization, , ,

Production Method 8

1374965-73-7

1415503-37-5

923032-38-6

Reaction Conditions

1.1 Reagents: Sulfolane Solvents: Pyridine ; 18 h, 23 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1.5 h, rt

Reference

: Chiral synthesis of N-{3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-6-methoxyphenyl}-1-[2,3-dihydroxy-propyl]cyclopropanesulfonamides

, World Intellectual Property Organization, , ,

Production Method 9

923032-38-6

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; overnight, rt

Reference

: Preparation of (R)- and (S)-N-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and protected derivatives thereof

, World Intellectual Property Organization, , ,

Production Method 10

923032-38-6

Reaction Conditions

Reference

: Preparation of N-(arylamino)-sulfonamide inhibitors of MEK

, United States, , ,

Refametinib (R enantiomer) Raw materials

Refametinib (R enantiomer) Preparation Products

Refametinib (R enantiomer) Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
3. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555

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